Spiro[oxirane-2,8'-pentacyclo[5.4.0.0^{2,6}.0^{3,10}.0^{5,9}]undecane]

• IUPAC Name: spiro[oxirane-2,8'-pentacyclo[5.4.0.02,6.03,10.05,9]undecane]
• InChI: InChI=1S/C12H14O/c1-4-5-2-6-8(4)9-7(1)10(5)12(3-13-12)11(6)9/h4-11H,1-3H2
• InChI Key: ZYGOBDOCEWVODD-UHFFFAOYSA-N
• Canonical SMILES: C1C2C3CC4C2C5C1C3C6(C45)CO6
• Molecular Formula: C12H14O
• Molecular Weight: 174.24 g/mol

Description

Spiro[oxirane-2,8'-pentacyclo[5.4.0.0^{2,6}.0^{3,10}.0^{5,9}]undecane] is a cyclic ether compound that is increasingly being studied for its potential biomedical and scientific applications. It is a highly hydrophobic molecule, which means it is insoluble in water and has a low surface tension, allowing it to penetrate into cell membranes and other biological tissues. As a result, spiro[oxirane-2,8'-pentacyclo[5.4.0.0^{2,6}.0^{3,10}.0^{5,9}]undecane] has been used in a variety of scientific and medical research projects, including drug delivery, gene therapy, and imaging.

Scientific Research Applications

• Synthesis and Structural Properties : Shi et al. (2015) successfully synthesized 4,4′-Spirobi[pentacyclo[5.4.0.0 2,6 .0 3,10 .0 5,9]undecane] with a high density and volumetric heat of combustion, indicating potential applications in materials science (Shi et al., 2015).

• Photochemical Properties : Mlinarić-Majerski et al. (2000) explored the photochemical decomposition of a similar compound in various media, revealing insights into its stability and reactivity under different conditions (Mlinarić-Majerski, Veljković, & Kaselj, 2000).

• Potential in Liquid Crystal Synthesis : Schmidt, Vögtle, and Poetsch (1995) prepared terminally substituted spiranes starting from 9-pentyl-3-spiro[5.5]undecanone, indicating potential applications in the synthesis of liquid crystals (Schmidt, Vögtle, & Poetsch, 1995).

• Chiral Separation and Pharmaceutical Applications : Liang et al. (2008) discussed the synthesis and chiral separation of spiro compounds, highlighting their relevance in the pharmaceutical industry, particularly in synthesizing active enantiomers or as surface modifiers (Liang, Guo, Liu, & Wei, 2008).

• Formation and Rearrangement Studies : Nojima and Tokura (1969) examined the isomerizations and rearrangements of certain spiro compounds, providing valuable information on their chemical behavior and potential for synthetic applications (Nojima & Tokura, 1969).

• Synthetic Methodologies and Chemical Transformations : Singh and Sharma (1998) described novel approaches for the synthesis of functionalized protoilludane skeletons, showcasing the versatility of spiro compounds in organic synthesis (Singh & Sharma, 1998).